![molecular formula C17H18N2O3 B1602571 tert-butyl 2-(3-oxoisoindolin-4-yl)-1H-pyrrole-1-carboxylate CAS No. 935269-07-1](/img/structure/B1602571.png)
tert-butyl 2-(3-oxoisoindolin-4-yl)-1H-pyrrole-1-carboxylate
Overview
Description
“tert-butyl 2-(3-oxoisoindolin-4-yl)-1H-pyrrole-1-carboxylate” is a chemical compound. It appears in compositions and methods for treating cdk4/6-mediated cancer .
Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not mentioned in the available resources .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not directly available in the resources .
Scientific Research Applications
Synthesis and Derivative Formation
Tert-butyl 2-(3-oxoisoindolin-4-yl)-1H-pyrrole-1-carboxylate is a chemical compound that has been utilized in various synthetic processes to create a wide array of derivatives with potential applications in pharmaceuticals and materials science. A novel approach involving tert-butyl 2-(1-oxoisoindolin-2-yl)acetate derivatives selectively alkylated with propargyl bromide, followed by click chemistry, led to the synthesis of N-isoindolinyl-1,2,3-triazolylalanine derivatives, highlighting its versatility in creating unnatural amino acid derivatives (Patil & Luzzio, 2017).
Continuous Flow Synthesis
The first one-step, continuous flow synthesis of pyrrole-3-carboxylic acids directly from tert-butyl acetoacetates demonstrates the compound's role in facilitating streamlined synthesis processes. This method, which utilizes the HBr generated as a byproduct to hydrolyze t-butyl esters in situ, showcases the compound's utility in the synthesis of complex molecules like CB1 inverse agonists (Herath & Cosford, 2010).
Cascade Reactions
In a detailed study on cascade reactions, tert-butyl 2-(7-bromo-3-tert-butyl-8-R-4-oxopyrazolo[5,1-c][1,2,4]triazin-1(4H)-yl)acetates underwent rapid cascade reactions with alkyl lithiums to form tert-butyl 7-amino-3-tert-butyl-8-R-2-oxo-1,2-dihydropyrrolo[1,2-b][1,2,4]triazine-6-carboxylates, indicating the compound's potential in creating novel pyrrolo[1,2-b][1,2,4]triazine derivatives (Ivanov, 2020).
Enabling Access to Novel Inhibitors
Tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylates, synthesized from this compound, have shown their utility in accessing novel macrocyclic Tyk2 inhibitors. This highlights the compound's role in the development of potential therapeutic agents (Sasaki et al., 2020).
Modulation of Genotoxicity
In a unique application, derivatives of this compound have been investigated for their role in modulating genotoxicity. Studies have shown that certain derivatives can reduce the level of DNA damage induced by other compounds, indicating potential applications in reducing genotoxic effects (Skolimowski et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 2-(3-oxo-1,2-dihydroisoindol-4-yl)pyrrole-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c1-17(2,3)22-16(21)19-9-5-8-13(19)12-7-4-6-11-10-18-15(20)14(11)12/h4-9H,10H2,1-3H3,(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QELZOHKRDXZRSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC=C1C2=CC=CC3=C2C(=O)NC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50586586 | |
Record name | tert-Butyl 2-(3-oxo-2,3-dihydro-1H-isoindol-4-yl)-1H-pyrrole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50586586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
935269-07-1 | |
Record name | tert-Butyl 2-(3-oxo-2,3-dihydro-1H-isoindol-4-yl)-1H-pyrrole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50586586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.